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Compound of Interest

4-Methoxy-2-methylaniline
Compound Name:

hydrochloride
CAS No.: 133985-88-3
Cat. No.: B142818

Get Quote

Technical Support Center: 4-Methoxy-2-
methylaniline Purification

Ticket Category: Organic Synthesis / Purification Methodologies Applicable Compound: 4-
Methoxy-2-methylaniline (m-Cresidine) CAS Registry Number: 102-50-1 Support Level:
Advanced (Tier 3)

Executive Summary & Compound Disambiguation

User Warning: Before proceeding, verify your target molecule. There is frequent confusion
between "m-Cresidine" and "p-Cresidine" due to non-standard nomenclature.
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Feature Target Molecule (This Guide) Common Confusant
Systematic Name 4-Methoxy-2-methylaniline 2-Methoxy-5-methylaniline
Common Name m-Cresidine p-Cresidine
CAS Number 102-50-1 120-71-8
Structure NHz at 1, CHs at 2, OCHs at 4 NHz2 at 1, OCHs at 2, CHs at 5

) Liquid / Low-melting Solid (MP )
Physical State (RT) Solid (MP ~51°C)

~13-14°C)

Core Challenge: The primary purification difficulty with 4-Methoxy-2-methylaniline is its melting
point (13-14°C). It exists as a "slush" or oil at room temperature, rendering standard
recrystallization ineffective without derivatization. Furthermore, like all electron-rich anilines, it
undergoes rapid auto-oxidation to form colored azo/quinone impurities.

Troubleshooting Guide (Q&A Format)
Ticket #401: "My sample turned dark brown/black upon
storage. How do | recover it?"

Root Cause: Electron-rich anilines are highly susceptible to oxidation by atmospheric oxygen.
The brown color indicates the formation of quinone imines and azo-dimers. These impurities
are often present in trace amounts (<1%) but have high extinction coefficients, making the
sample appear heavily degraded.

Solution: The "Zinc-Acid" Reductive Wash Simple distillation often fails to remove these colored
impurities because they can co-distill or sublime. A chemical reduction step is required before
isolation.[1]

Protocol:

o Dissolution: Dissolve the dark amine in dilute sulfuric acid (2M H2S0a4). The amine forms a
water-soluble salt; neutral organic impurities (azo dimers) remain insoluble.

e Wash: Extract the aqueous acidic layer with Ethyl Acetate (EtOAc) or Dichloromethane
(DCM) 2-3 times. The organic layer will take up the non-basic colored impurities.
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o Checkpoint: The aqueous layer should be lighter but may still be pink/brown.

e Reduction (Optional but Recommended): If color persists, add a small amount of activated
Zinc dust (<5% wt/wt) to the acidic solution and stir for 30 minutes. This reduces quinoid
impurities back to colorless species. Filter off the Zinc.

 Liberation: Basify the filtrate with 20% NaOH under cooling (ice bath) to pH >12.

o Extraction: Extract the milky emulsion with DCM. Dry over Na2SOa4 and concentrate.

Ticket #402: "l cannot get the compound to crystallize. It
keeps 'oiling out'."
Root Cause: You are fighting thermodynamics. With a melting point of ~13°C, the free base is a

liquid at standard lab temperatures.[2] Recrystallization requires cooling well below 0°C, where
"oiling out” (liquid-liquid phase separation) is kinetically favored over crystal nucleation.

Solution: The "Salt Strategy" (Derivatization) Do not purify the free base. Convert it to the
Hydrochloride (HCI) salt. The salt will have a melting point >200°C, allowing for robust
recrystallization from ethanol/isopropanol.

The Protocol (High-Purity Isolation):

Dissolve: Dissolve 10g of crude amine in 50 mL of anhydrous Diethyl Ether or MTBE.

o Precipitate: Cool to 0°C. Slowly add 4M HCI in Dioxane (or bubble dry HCI gas) until
precipitation ceases.

o Filter: Collect the white solid (4-Methoxy-2-methylanilinium chloride).
o Recrystallize: Recrystallize the salt from hot Isopropanol or Ethanol.
o Note: This removes isomers and trace metal impurities efficiently.

o Freebase (Only if necessary): Dissolve the pure salt in minimal water, basify with NaOH, and
extract with DCM.
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Ticket #403: "Vacuum distillation resulted in
decomposition.”

Root Cause: While the boiling point is ~249°C (at 760 mmHg), heating anilines to this
temperature promotes polymerization. If your vacuum is insufficient (>10 mmHg), the required
pot temperature is too high.

Solution: High-Vacuum Short-Path Distillation You must lower the boiling point to below 100°C
to ensure stability.

Operational Parameters:

Vacuum Requirement: < 1.0 mmHg (High Vacuum).

Expected bp: ~80-90°C at 0.5 mmHg.

Apparatus: Use a Short-Path distillation head (vigreux columns increase hold-up volume,
which is undesirable here).

Stabilizer: Add a few crystals of BHT (Butylated hydroxytoluene) to the receiving flask to
prevent immediate re-oxidation during collection.

Visual Workflows (Graphviz)
Workflow A: The "Salt Strategy" (Recommended for
>99% Purity)

This workflow illustrates the conversion to the HCI salt to bypass the low-melting-point issue.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Crude 4-Methoxy-2-methylaniline

(Liquid/Qil, Dark Color)

@ Anhydrous Ether/MTBE

——— i ——————

Mother Liquor (Discard)

Crude HCI Salt Precipitates

N ———— e ——————

Recrystallization
(Solvent: Hot Isopropanol)

Pure HCI Salt
(White Solid, Stable)

f Free Base Needed

Basify (NaOH) & Extract

Pure Free Base
(Clear Liquid)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b142818/docs?utm_src=pdf-body-img#purification-challenges-of-4-methoxy-2-methylaniline-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Figure 1: Derivatization workflow converting the low-melting amine to a stable, crystalline salt
for purification.

Workflow B: Impurity Removal (Acid-Base Wash)

Use this for quick cleanup of "brown" samples without full crystallization.
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Figure 2: Acid-Base extraction logic for removing non-basic oxidation impurities (colored
compounds).

Technical Data & Specifications

Physical Properties Table

Property Value Source
Molecular Weight 137.18 g/mol [1]
Melting Point 13-14 °C [1112]
Boiling Point 248-249 °C (760 mmHg) [1]
Density 1.065 g/mL (25 °C) [2]

pKa (Conjugate Acid) ~5.0- 5.3 (Est.) [Derived]

- Soluble in Ethanol, Ether,
Solubility ] ) [1]
DCM. Slightly soluble in water.

Storage Recommendations

e Atmosphere: Store under Argon or Nitrogen.
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o Temperature: Refrigerator (2-8°C). Note: It may solidify; warm gently to room temp before
opening to prevent condensation.

o Container: Amber glass (light sensitive).

Safety & Handling (Critical)

o Carcinogenicity: 4-Methoxy-2-methylaniline is classified as a Group 2B Carcinogen (Possibly
carcinogenic to humans).

o Skin Absorption: Highly toxic if absorbed through skin. Double-gloving (Nitrile) is mandatory.
o Ventilation: All operations, especially heating/distillation, must occur in a fume hood.

References

o National Institute of Standards and Technology (NIST). "4-Methoxy-2-methylaniline."[3] NIST
Chemistry WebBook, SRD 69. [Link]

e PubChem. "4-Methoxy-2-methylaniline (Compound Summary)." National Library of Medicine.
[Link]

e Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. (Standard reference for amine
salt formation and acid-base extraction protocols).

End of Technical Support Guide. For further assistance, please contact the synthesis facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Methoxyphenylhydrazine hydrochloride synthesis - chemicalbook [chemicalbook.com]
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» To cite this document: BenchChem. [purification challenges of 4-Methoxy-2-methylaniline
and solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142818/docs#purification-challenges-of-4-methoxy-2-
methylaniline-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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